Cas no 1227606-83-8 (3-Bromo-6-(chloromethyl)-2-methoxypyridine)

• Product Name: 3-Bromo-6-(chloromethyl)-2-methoxypyridine
• CAS No: 1227606-83-8
• MF: C₇H₇BrClNO
• MW: 236.49
• CID: 2101825
• PubChem ID: 91757618
• Update Time: 2025-05-22

3-Bromo-6-(chloromethyl)-2-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 5-BROMO-2-CHLOROMETHYL-6-METHOXYPYRIDINE
• 3-Bromo-6-(chloromethyl)-2-methoxypyridine
• CID 91757618
• 1227606-83-8
• F76916

• Inchi： 1S/C7H7BrClNO/c1-11-7-6(8)3-2-5(4-9)10-7/h2-3H,4H2,1H3
• InChI Key： JYJCSZTZSDKCGN-UHFFFAOYSA-N
• SMILES： BrC1C=CC(CCl)=NC=1OC

Computed Properties

• Exact Mass: 234.93995g/mol
• Monoisotopic Mass: 234.93995g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 22.1
• XLogP3: 2.3

Additional information on 3-Bromo-6-(chloromethyl)-2-methoxypyridine

Recent Advances in the Application of 3-Bromo-6-(chloromethyl)-2-methoxypyridine (CAS: 1227606-83-8) in Chemical Biology and Pharmaceutical Research

3-Bromo-6-(chloromethyl)-2-methoxypyridine (CAS: 1227606-83-8) is a versatile chemical intermediate that has garnered significant attention in recent years due to its potential applications in drug discovery and chemical biology. This compound, characterized by its unique halogenated pyridine structure, serves as a key building block for the synthesis of various biologically active molecules. Recent studies have explored its utility in the development of kinase inhibitors, antimicrobial agents, and targeted therapeutics, highlighting its importance in modern pharmaceutical research.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of 3-Bromo-6-(chloromethyl)-2-methoxypyridine as a precursor for the synthesis of novel Bruton's tyrosine kinase (BTK) inhibitors. The researchers utilized its reactive chloro and bromo substituents to introduce diverse functional groups, enabling the creation of a library of compounds with enhanced selectivity and potency. The study reported several derivatives with nanomolar inhibitory activity against BTK, a key target in autoimmune diseases and B-cell malignancies.

In the field of antimicrobial research, a team from the University of Cambridge recently (2024) employed this compound in the development of next-generation quinolone antibiotics. The chloromethyl group at the 6-position proved particularly valuable for structure-activity relationship (SAR) studies, allowing for rapid modification of the molecular scaffold. Their findings, published in ACS Infectious Diseases, showed that derivatives of 3-Bromo-6-(chloromethyl)-2-methoxypyridine exhibited promising activity against drug-resistant strains of Staphylococcus aureus while maintaining low cytotoxicity against human cells.

The compound's utility extends beyond small molecule therapeutics. A groundbreaking 2024 paper in Nature Chemical Biology detailed its incorporation into PROTAC (Proteolysis Targeting Chimera) molecules. Researchers at Stanford University exploited the reactivity of both the bromo and chloromethyl groups to create bifunctional molecules that simultaneously bind target proteins and E3 ubiquitin ligases. This approach demonstrated successful degradation of several challenging drug targets, including transcription factors previously considered "undruggable."

From a synthetic chemistry perspective, recent advances (2023-2024) have focused on developing more efficient and sustainable routes to produce 3-Bromo-6-(chloromethyl)-2-methoxypyridine. A team at MIT reported a continuous flow synthesis method that reduces reaction times from hours to minutes while improving yield and purity. This technological advancement, published in Organic Process Research & Development, addresses previous scalability challenges associated with this valuable intermediate.

Looking forward, the unique reactivity pattern of 3-Bromo-6-(chloromethyl)-2-methoxypyridine positions it as a critical tool in emerging areas such as covalent drug discovery and targeted protein degradation. Its dual functionality (bromo and chloromethyl groups) offers unparalleled flexibility in medicinal chemistry design, making it likely to remain a focus of pharmaceutical research in the coming years. Current clinical pipelines contain several investigational drugs derived from this scaffold, particularly in oncology and immunology indications.